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Introduction

ORM-10962 is a potent and highly selective inhibitor of the sodium-calcium exchanger (NCX).
[1][2][3][4] The NCX plays a crucial role in maintaining intracellular calcium homeostasis in
cardiomyocytes and other excitable cells. Its dysregulation is implicated in various
cardiovascular diseases, including cardiac arrhythmias.[5][6][7][8] These application notes
provide detailed protocols for key in vitro assays to evaluate the efficacy of ORM-10962 in a
research setting.

Mechanism of Action of ORM-10962

The sodium-calcium exchanger is a bidirectional transmembrane protein that facilitates the
exchange of three sodium ions (Na*) for one calcium ion (Ca2*). Its direction of transport
(forward or reverse mode) depends on the transmembrane electrochemical gradients of Na*
and Caz*. In the forward mode, NCX extrudes Ca2* from the cell, while in the reverse mode, it
brings Ca?* into the cell.

ORM-10962 exerts its therapeutic effects by inhibiting both the forward and reverse modes of
NCX.[1][2][3][4] This inhibition helps to prevent calcium overload in cardiomyocytes, a key
factor in the development of delayed afterdepolarizations (DADs) and subsequent arrhythmias.
[9] By modulating intracellular calcium levels, ORM-10962 can attenuate cardiac alternans,
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which are beat-to-beat fluctuations in action potential duration and calcium transient amplitude

that can precede life-threatening arrhythmias.[5][7][8]

Data Presentation
Table 1: Inhibitory Potency of ORM-10962 on Na*/Ca?*

Exchanger (NCX)

NCX Mode ICs0 (NM) Cell Type Reference
Forward Mode (Ca2* Dog ventricular

55 [11[2]
efflux) myocytes
Reverse Mode (Caz* Dog ventricular

67 [1][2]

influx)

myocytes

Table 2: Electrophysiological Effects of ORM-10962 in
Cardiomyocytes

Effect of ORM-
Parameter Cell Type Reference
10962 (1 pM)
) ) No significant change Canine papillary
Action Potential o ] T
) or slight increase in muscle, Rabbit sinus [41[6][10]
Duration (APD) ) )
refractory period node tissue
Delayed Significant
Afterdepolarizations suppression of Canine Purkinje fibers  [3][4]
(DADs) amplitude
Spontaneous Considerably Rabbit sinus node 61110]
Depolarization Slope decreased tissue
Intracellular Ca2+ Rabbit sinus node
_ _ Increased [6]
Transient Amplitude cells
_ _ Rabbit sinus node
Diastolic Caz* Level Increased [6]
cells
] Canine ventricular
Cardiac Alternans Attenuated [51[7118]
myocytes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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